Cas no 887983-48-4 (6-(2-(Trifluoromethoxy)phenyl)picolinic acid)

6-(2-(Trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(2-(Trifluoromethoxy)phenyl)picolinic acid
- 2-Pyridinecarboxylicacid, 6-[2-(trifluoromethoxy)phenyl]-
- 6-(2-TRIFLUOROMETHOXYPHENYL)-PICOLINIC ACID
- FT-0735651
- 6-(2-(Trifluoromethoxy)phenyl)picolinicacid
- AB23993
- 6-[2-(TRIFLUOROMETHOXY)PHENYL]PYRIDINE-2-CARBOXYLIC ACID
- A861409
- DTXSID00647075
- AC7133
- AKOS016013288
- SY016248
- CS-0367221
- 887983-48-4
- OSWRNYCILGQIJR-UHFFFAOYSA-N
- MFCD06410072
- 6-[2-(TRIFLUOROMETHOXY)PHENYL]-2-PYRIDINECARBOXYLIC ACID
- DB-021581
-
- MDL: MFCD06410072
- Inchi: InChI=1S/C13H8F3NO3/c14-13(15,16)20-11-7-2-1-4-8(11)9-5-3-6-10(17-9)12(18)19/h1-7H,(H,18,19)
- InChI Key: OSWRNYCILGQIJR-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C2=NC(=CC=C2)C(=O)O)OC(F)(F)F
Computed Properties
- Exact Mass: 283.04562760g/mol
- Monoisotopic Mass: 283.04562760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 59.4Ų
- Tautomer Count: nothing
6-(2-(Trifluoromethoxy)phenyl)picolinic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM177285-5g |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid |
887983-48-4 | 95% | 5g |
$800 | 2021-08-05 | |
Alichem | A013003450-1g |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid |
887983-48-4 | 97% | 1g |
$1534.70 | 2023-08-31 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437891-1g |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid |
887983-48-4 | 95+% | 1g |
¥2376.00 | 2024-04-26 | |
Crysdot LLC | CD11029456-5g |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid |
887983-48-4 | 95+% | 5g |
$847 | 2024-07-18 | |
eNovation Chemicals LLC | D911337-1g |
6-[2-(Trifluoromethoxy)phenyl]-2-pyridinecarboxylic Acid |
887983-48-4 | 95% | 1g |
$250 | 2024-07-20 | |
Apollo Scientific | PC510089-1g |
6-[2-(Trifluoromethoxy)phenyl]-2-pyridinecarboxylic acid |
887983-48-4 | 1g |
£308.00 | 2023-09-01 | ||
Alichem | A013003450-500mg |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid |
887983-48-4 | 97% | 500mg |
$855.75 | 2023-08-31 | |
Apollo Scientific | PC510089-5g |
6-[2-(Trifluoromethoxy)phenyl]-2-pyridinecarboxylic acid |
887983-48-4 | 5g |
£1260.00 | 2023-09-01 | ||
Alichem | A013003450-250mg |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid |
887983-48-4 | 97% | 250mg |
$499.20 | 2023-08-31 | |
1PlusChem | 1P008BGR-25mg |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid |
887983-48-4 | 99% | 25mg |
$183.00 | 2024-04-20 |
6-(2-(Trifluoromethoxy)phenyl)picolinic acid Related Literature
-
Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
-
Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
-
Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
-
Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
Additional information on 6-(2-(Trifluoromethoxy)phenyl)picolinic acid
Comprehensive Overview of 6-(2-(Trifluoromethoxy)phenyl)picolinic acid (CAS No. 887983-48-4): Properties, Applications, and Industry Insights
6-(2-(Trifluoromethoxy)phenyl)picolinic acid (CAS No. 887983-48-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This picolinic acid derivative incorporates a trifluoromethoxy group, which enhances its bioactivity and metabolic stability. The compound's molecular formula C13H8F3NO3 and precise chemical structure make it valuable for designing novel drug candidates and crop protection agents.
Recent studies highlight the growing demand for fluorinated compounds like 6-(2-(Trifluoromethoxy)phenyl)picolinic acid in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory drugs. The trifluoromethoxy moiety improves membrane permeability—a hot topic in drug development discussions—while the picolinic acid scaffold offers metal-chelating capabilities relevant to neurodegenerative disease research.
From a synthetic chemistry perspective, this compound exemplifies modern trends in heterocyclic compound synthesis. Laboratories utilize advanced techniques like cross-coupling reactions and catalytic fluorination to produce high-purity batches. Analytical methods such as HPLC purification and NMR characterization ensure quality control, addressing frequent queries about compound verification in research publications.
The agrochemical sector values 6-(2-(Trifluoromethoxy)phenyl)picolinic acid for developing next-generation herbicides and pesticides. Its structural motifs align with industry needs for environmentally persistent yet target-specific formulations—a key search term among agricultural researchers. Patent analyses reveal increasing applications in plant growth regulation, particularly for stress-resistant crops addressing climate change concerns.
Material scientists are exploring this compound's potential in organic electronics due to its conjugated system and electron-withdrawing groups. The fluorine atoms contribute to thermal stability—a critical parameter for OLED materials—making it relevant to discussions about sustainable energy solutions. This multidisciplinary applicability explains rising Google Scholar citations and manufacturer inquiries.
Quality specifications for CAS No. 887983-48-4 typically require ≥98% purity, with strict limits on residual solvents—a frequent concern among purchasers. Storage recommendations emphasize protection from moisture at 2-8°C, reflecting standard practices for acid-sensitive compounds. These practical details often appear in forum discussions about chemical handling protocols.
Regulatory status varies by region, but current data indicates no major restrictions for research use. However, scientists should monitor evolving REACH compliance requirements—a trending search topic among European researchers. The compound's environmental fate parameters (e.g., biodegradability) are under study to address sustainability questions in chemical development.
Future research directions may explore 6-(2-(Trifluoromethoxy)phenyl)picolinic acid's role in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates—two rapidly growing areas in biopharma. Its balanced lipophilicity (LogP ~2.3) makes it suitable for drug delivery system optimization, another frequent subject in medicinal chemistry literature searches.
887983-48-4 (6-(2-(Trifluoromethoxy)phenyl)picolinic acid) Related Products
- 1360922-74-2(Methyl 5-chloro-3-cyanopicolinate)
- 2229579-27-3(3-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine)
- 321429-92-9(Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate)
- 1213-33-8(Benzenamine,2-[(4-methylphenyl)sulfonyl]-)
- 1366323-84-3((3S)-3-{(tert-butoxy)carbonylamino}-3-(3-chlorothiophen-2-yl)propanoic acid)
- 2034342-22-6(6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole)
- 1782249-70-0(2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-)
- 1342133-31-6(2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine)
- 1226459-51-3(7-(4-benzylpiperazine-1-carbonyl)-5-(propan-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)
- 2168246-21-5(ethyl 3-2-(methylamino)ethoxybenzoate)
